Cas no 955640-92-3 (2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

2-Fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide is a structurally complex small molecule featuring a tetrahydroisoquinoline core substituted with a thiophene-2-carbonyl group and a 2-fluorobenzamide moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for targeting neurological or oncological pathways. The fluorine atom enhances metabolic stability and bioavailability, while the thiophene ring may contribute to binding affinity through hydrophobic interactions. Its well-defined synthetic route allows for precise modifications, making it a valuable intermediate for drug discovery. The compound's balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties for further optimization.

2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide structure

955640-92-3 structure

Product Name:2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

CAS No:955640-92-3

MF:C₂₁H₁₇FN₂O₂S

MW:380.435287237167

CID:5924748

PubChem ID:16943368

Update Time:2025-06-08

2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
- 2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
- F2416-0583
- 2-fluoro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
- AKOS024647132
- 955640-92-3
- 2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
- Inchi： 1S/C21H17FN2O2S/c22-18-5-2-1-4-17(18)20(25)23-16-8-7-14-9-10-24(13-15(14)12-16)21(26)19-6-3-11-27-19/h1-8,11-12H,9-10,13H2,(H,23,25)
- InChI Key： ZAJYEALUGHACRU-UHFFFAOYSA-N
- SMILES： C(NC1=CC2=C(C=C1)CCN(C(C1SC=CC=1)=O)C2)(=O)C1=CC=CC=C1F

Computed Properties

Exact Mass: 380.09947712g/mol
Monoisotopic Mass: 380.09947712g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 77.6Å²

2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2416-0583-2μmol	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2416-0583-5μmol	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2416-0583-10μmol	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2416-0583-20μmol	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2416-0583-1mg	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2416-0583-2mg	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2416-0583-3mg	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2416-0583-4mg	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2416-0583-5mg	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2416-0583-10mg	2-fluoro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide	955640-92-3	90%+	10mg	$79.0	2023-05-16

2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

Recent Advances in the Study of 2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS: 955640-92-3)

The compound 2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS: 955640-92-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the thiophene and tetrahydroisoquinoline moieties contribute to its high binding affinity and selectivity. Molecular docking simulations further support its potential as a lead compound for drug development.

In vitro and in vivo experiments have demonstrated promising results, particularly in models of chronic inflammation and certain cancer types. The compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, underscores its therapeutic potential. However, further pharmacokinetic and toxicological studies are required to assess its suitability for clinical trials.

Recent advancements in synthetic methodologies have also improved the yield and purity of 2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide. Novel catalytic systems and green chemistry approaches have been employed to optimize its production, addressing previous challenges related to scalability and cost-effectiveness.

Collaborative efforts between academic and industrial researchers have accelerated the exploration of this compound's applications. Patent filings and preliminary clinical data suggest a growing interest in its development as a therapeutic agent. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects.

In conclusion, 2-fluoro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity profile position it as a valuable tool for understanding disease mechanisms and developing novel treatments. Continued research will be essential to fully realize its therapeutic potential.